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Compound of Interest

Compound Name: H-Asp(obzl)-NH2 hcl

Cat. No.: B613056 Get Quote

An In-Depth Technical Guide to the Safety and Handling of H-Asp(obzl)-NH2 HCl

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This guide provides a

comprehensive overview of the safety and handling guidelines for H-Asp(obzl)-NH2 HCl, a
synthetic amino acid derivative commonly utilized in peptide synthesis.[1]

Chemical Identification and Properties
H-Asp(obzl)-NH2 HCl is a derivative of the amino acid aspartic acid, where the side-chain

carboxylic acid is protected as a benzyl ester, and the C-terminus is an amide.[1] The

hydrochloride salt form enhances its stability and solubility in certain solvents.

Table 1: Physicochemical Properties of H-Asp(obzl)-NH2 HCl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b613056?utm_src=pdf-interest
https://www.benchchem.com/product/b613056?utm_src=pdf-body
https://www.benchchem.com/product/b613056?utm_src=pdf-body
https://www.benchchem.com/product/b2859164
https://www.benchchem.com/product/b613056?utm_src=pdf-body
https://www.benchchem.com/product/b2859164
https://www.benchchem.com/product/b613056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name

Benzyl 3-amino-3-

carbamoylpropanoate

hydrochloride

[2]

CAS Number 199118-68-8 [2][3][4]

Molecular Formula C11H15ClN2O3 [2][3][4]

Molecular Weight 258.7 g/mol [2][3][4]

Appearance Not specified in search results

Solubility

Low water solubility is

expected due to the benzyl

group.[1]

Storage Temperature 0-6°C [4]

Hazard Identification and Toxicological Summary
The primary hazards associated with H-Asp(obzl)-NH2 HCl are related to irritation and

potential harm upon ingestion or inhalation.[5] While specific toxicological data such as LD50 or

LC50 values are not readily available in the provided search results, the GHS hazard

statements indicate its potential health effects.[5][6]

Table 2: GHS Hazard Classification for H-Asp(obzl)-NH2 HCl
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Hazard Class Hazard Statement GHS Code Source(s)

Acute Toxicity, Oral Harmful if swallowed H302 [5]

Skin

Corrosion/Irritation
Causes skin irritation H315 [5]

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation
H319 [5]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
H335 [5]

The hydrochloride component also contributes to the overall hazardous profile, as hydrochloric

acid is a corrosive material that can cause severe skin burns and eye damage.[7][8][9][10]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Handling
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of dust or aerosols.[5][6]

Personal Hygiene: Wash hands thoroughly after handling the compound and before eating,

drinking, or smoking.[5][6] Contaminated clothing should be removed and washed before

reuse.[5]

Avoid Contact: Take measures to prevent contact with skin and eyes.[6] Avoid the formation

of dust.[6]

Storage
Temperature: Store in a refrigerator at 0-6°C.[4]

Container: Keep the container tightly closed and store in a dry, well-ventilated place.[4][6]
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Security: Store in a locked-up area accessible only to authorized personnel.[5][11]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling H-Asp(obzl)-NH2 HCl.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Eye/Face Protection
Safety goggles with side

shields or a face shield.
[5][7][8]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene) and a

lab coat or chemical-resistant

suit.[5][7][10]

Respiratory Protection

If dust or aerosols are

generated, use an approved

respirator.[7]

First Aid Measures
In the event of exposure, immediate and appropriate first aid should be administered.

Table 4: First Aid Procedures
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Exposure Route First Aid Measure Source(s)

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult, seek immediate

medical attention.

[5][11]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water.

[5][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek immediate medical

attention.

[5][8]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting.

Immediately call a poison

center or doctor.

[5][11]

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard.

Small Spills: Sweep up the material and place it in a suitable container for disposal.[6]

Large Spills: Evacuate the area. Wear appropriate PPE. Shovel the material into a suitable

container for disposal. Prevent the product from entering drains.[5][6]

Cleanup: After the material has been collected, clean the spill area.

Experimental Workflow and Safety Procedures
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While specific experimental protocols for the synthesis or use of H-Asp(obzl)-NH2 HCl are

proprietary and depend on the research context, a general workflow for its safe handling in a

laboratory setting can be outlined.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b613056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Safe Handling of H-Asp(obzl)-NH2 HCl
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Handling
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Caption: Workflow for the safe handling of H-Asp(obzl)-NH2 HCl.
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Spill Response Logic
A clear and logical workflow for responding to a chemical spill is essential for laboratory safety.

H-Asp(obzl)-NH2 HCl Spill Response Workflow

Assess

Small Spill Large Spill
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Assess Spill Size and Risk
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Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of H-Asp(obzl)-NH2 HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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